Cas no 1522360-02-6 (2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile)
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile
- 1522360-02-6
- EN300-1839881
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- Inchi: 1S/C11H11N3/c1-11(2,6-12)8-3-4-9-10(5-8)14-7-13-9/h3-5,7H,1-2H3,(H,13,14)
- InChI Key: OOAKVHXMLKMCAM-UHFFFAOYSA-N
- SMILES: N1C=NC2=CC=C(C=C12)C(C#N)(C)C
Computed Properties
- Exact Mass: 185.095297364g/mol
- Monoisotopic Mass: 185.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.5Ų
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1839881-0.05g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1839881-0.1g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1839881-0.25g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1839881-0.5g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1839881-1.0g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 1g |
$785.0 | 2023-06-01 | ||
| Enamine | EN300-1839881-2.5g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1839881-5.0g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 5g |
$2277.0 | 2023-06-01 | ||
| Enamine | EN300-1839881-10.0g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 10g |
$3376.0 | 2023-06-01 | ||
| Enamine | EN300-1839881-1g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1839881-5g |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile |
1522360-02-6 | 5g |
$2277.0 | 2023-09-19 |
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile
Comprehensive Overview of 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile (CAS No. 1522360-02-6)
2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile, with the CAS number 1522360-02-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a benzodiazole core, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining a methylpropanenitrile moiety with a benzodiazole ring, makes it a versatile intermediate for synthesizing bioactive molecules.
In recent years, the demand for nitrile-containing compounds like 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its heterocyclic framework, which is a common motif in FDA-approved drugs. The compound’s CAS registry number 1522360-02-6 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.
The synthesis of 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Its benzodiazole scaffold is known for enhancing binding affinity in target proteins, making it a valuable building block for small-molecule therapeutics. Additionally, its nitrile group offers functionalization opportunities, enabling derivatization for structure-activity relationship (SAR) studies.
From an industrial perspective, CAS 1522360-02-6 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to optimize its production, aligning with global trends toward eco-friendly manufacturing. This aligns with frequent search queries like “sustainable synthesis of nitrile derivatives” or “green chemistry in heterocyclic compounds.”
Another hot topic linked to 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile is its potential in cancer research. Preliminary studies suggest its derivatives may exhibit antiproliferative effects, sparking interest in oncology-focused applications. Search engines often highlight terms such as “benzodiazole-based anticancer agents” or “nitrile compounds in drug design,” underscoring the compound’s interdisciplinary appeal.
In summary, 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile (CAS 1522360-02-6) represents a critical intersection of chemistry, biology, and materials science. Its structural features and adaptability position it as a key player in advancing pharmaceutical innovations and agrochemical solutions. As research progresses, this compound is likely to remain a focal point for scientists exploring novel therapeutic and industrial applications.
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